Cas no 34268-69-4 (2-Propenamide, N-(2,2-dimethoxyethyl)-, homopolymer)

• Product Name: 2-Propenamide, N-(2,2-dimethoxyethyl)-, homopolymer
• CAS No: 34268-69-4
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 307345
• PubChem ID: 9898899
• Update Time: 2025-04-19

2-Propenamide, N-(2,2-dimethoxyethyl)-, homopolymer Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-(2,2-dimethoxyethyl)-, homopolymer
• N-(2,2-dimethoxyethyl)prop-2-enamide
• acrylamide
• N,N’-methylenediacrylamide, dimethoxyethylated
• 49707-23-5
• N-acrylamidoacetaldehyde dimethyl acetal
• DTXSID701045002
• N-acryloyl-aminoacetaldehyde dimethylacetal
• E87442
• AKOS010501524
• acrylamidoacetaldehyde dimethylacetal
• SCHEMBL514524
• Anilino-acetaldehyd-dimethylacetal
• N-(2,2 dimethoxyethyl)acrylamide
• SY317896
• NS00004977
• acrylamido-acetaldehyde dimethylacetal
• acrylamidoacetaldehyde dimethyl acetal
• CMMYGCUEJWTBCG-UHFFFAOYSA-N
• J-522798
• N-(2,2-Dimethoxyethyl)-acrylamide
• MFCD00085222
• N-(2,2-Dimethoxyethyl)acrylamide
• N-(2,2-Dimethoxyethyl)-2-propenamide
• 34268-69-4

• Inchi： 1S/C7H13NO3/c1-4-6(9)8-5-7(10-2)11-3/h4,7H,1,5H2,2-3H3,(H,8,9)
• InChI Key： CMMYGCUEJWTBCG-UHFFFAOYSA-N
• SMILES： O(C)C(CNC(C=C)=O)OC

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.6Ų